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Compound of Interest

Compound Name: Perfluorodecalin

Cat. No.: B3416116 Get Quote

An in-depth examination of the chemical properties, molecular structure, and diverse

applications of Perfluorodecalin (PFD), a fluorocarbon with significant utility in biomedical

research and pharmaceutical development.

Perfluorodecalin (PFD) is a synthetic, biologically inert fluorocarbon liquid renowned for its

high gas-dissolving capacity, particularly for oxygen and carbon dioxide.[1][2] This unique

property, combined with its chemical stability and biocompatibility, has established PFD as a

valuable tool in a wide range of scientific and medical applications, from advanced microscopy

and cell culture to its use as a component in artificial blood substitutes and for organ

preservation. This technical guide provides a detailed overview of its core characteristics,

experimental applications, and safety profile.

Core Chemical and Physical Properties
Perfluorodecalin is a derivative of decalin where all hydrogen atoms have been substituted

with fluorine atoms.[1][3] This complete fluorination imparts exceptional chemical and thermal

stability.[1]

CAS Number: 306-94-5

Molecular Formula: C₁₀F₁₈
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The molecular structure of perfluorodecalin is characterized by two fused six-membered

rings. It exists as two stereoisomers, cis and trans, which have similar physical properties but

differ notably in their melting points.

Property Value Reference(s)

Molecular Weight 462.08 g/mol

Appearance Clear, colorless liquid

Density ~1.941 g/mL at 20-25°C

Boiling Point 142 °C

Melting Point

cis-isomer: -3.6 °C; trans-

isomer: +18 °C; 50/50 mixture:

-6.7 °C

Solubility in Water ~10 ppm

Refractive Index ~1.313 - 1.3145 (at 20°C)

Oxygen Solubility
~49 mL of O₂ per 100 mL of

PFD (at 25°C, 1 atm)

Surface Tension ~17.6 mN/m

Viscosity ~5.1 mPa·s

Molecular Structure and Isomerism
Perfluorodecalin's structure is based on the decahydronaphthalene carbon framework. The

exhaustive fluorination results in a highly stable molecule. The presence of cis and trans

isomers arises from the relative orientation of the fluorine atoms at the bridgehead carbon

atoms. Both isomers are chemically and biologically inert.
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Perfluorodecalin (C10F18) - Cis and Trans Isomers

cis-Isomer trans-Isomer

Tertiary fluorine atoms
on the same side

Tertiary fluorine atoms
on opposite sides

Perfluorodecalin exhibits
cis-trans isomerism

e.g. e.g.
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Emulsion Preparation

Cell Culture Application

Mix PFD, Surfactant,
and Aqueous Phase

High-Pressure Homogenization
or Sonication

Stable PFD Nanoemulsion

Add PFD Emulsion
to Culture Medium

Supplement

Seed Cells in
Culture Vessel

Incubate under Desired
(e.g., Hypoxic) Conditions

Analyze Cell Viability,
Growth, and Function

 

Start:
Procured Organ

Sterile Container

Add Perfluorodecalin
(PFD) Layer

Oxygenate PFD Layer
(e.g., 95% O2 / 5% CO2)

Place Organ at Interface

Overlay with Cold
Preservation Solution
(e.g., UW Solution)

Seal and Store
at Hypothermic Temperature

Preserved Organ

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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